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Compound of Interest

Compound Name: Picamilon

Cat. No.: B1678763 Get Quote

Introduction

Picamilon (N-nicotinoyl-GABA) is a synthetic compound developed in the Soviet Union in

1969, created by combining niacin (Vitamin B3) with gamma-aminobutyric acid (GABA).[1] Its

unique structure allows it to cross the blood-brain barrier, after which it is believed to be

hydrolyzed back into its constituent molecules, GABA and niacin.[1][2][3] This mechanism

suggests two primary pathways for its bioactivity: a GABAergic pathway potentially producing

anxiolytic effects, and a vasodilatory pathway, attributed to the niacin component, which may

enhance cerebral blood flow.[2][3][4] Additionally, Picamilon has been studied for its potential

neuroprotective and cognitive-enhancing benefits.[5]

Interestingly, a 2023 in vitro study screened Picamilon against 50 different safety-related

biological targets and found it to be largely inactive, suggesting that its physiological effects are

likely mediated by its hydrolysis products rather than the parent compound itself.[6][7]

These application notes provide detailed protocols for a suite of cell-based assays designed to

screen and quantify the key putative bioactivities of Picamilon. The assays focus on three core

areas: GABAergic activity, neuroprotection against oxidative stress, and endothelial

vasodilation. The protocols are intended for researchers, scientists, and drug development

professionals seeking to investigate the cellular mechanisms of Picamilon and similar

compounds.
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Diagram: Proposed Mechanism of Action of
Picamilon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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